BENGHE Foundational & Exploratory

Check Availability & Pricing

tert-Bi

‘ Compound of Interest

Compound Name: tert-Butyl methylcarbamate

Cat. No.: B104107

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction

tert-Butyl methylcarbamate, a carbamate derivative featuring a tert-butoxycarbonyl (Boc) protecting group on a methylamino moiety, has emerged :
provides a robust yet readily cleavable protecting strategy for the methylamino nitrogen, allowing for selective transformations at other positions withii
synthetic endeavors.

Physicochemical and Spectroscopic Data

A thorough understanding of the physical and spectral properties of tert-butyl methylcarbamate is fundamental for its effective use and characteriza

Table 1: Physicochemical Properties of tert-Butyl Methylcarbamate

Property Value

CAS Number 16066-84
Molecular Formula CsH13NO:
Molecular Weight 131.17 g/
Appearance White to ¢
Boiling Point 176.6+8
Density 0.937x0
Solubility Soluble in

Table 2: Spectroscopic Data of tert-Butyl Methylcarbamate

Spectrum Type

1H NMR (DMSO-ds, 600 MHz)

13C NMR

Infrared (IR)

Synthesis of tert-Butyl Methylcarbamate

The most common and straightforward synthesis of tert-butyl methylcarbamate involves the reaction of methylamine with di-tert-butyl dicarbonate (

digraph "Synthesis of tert-Butyl Methylcarbamate" {
graph [fontname="Arial", label="Synthesis of tert-Butyl Methylcarbamate", labelloc=t, fontsize=16];
node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];
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reagentl [label="Methylamine"];
reagent2 [label="Di-tert-butyl dicarbonate (Boc:0)"];
product [label="tert-Butyl methylcarbamate", fillcolor="#4285F4", fontcolor="#FFFFFF"];

reagentl -> product [label=""];
reagent2 -> product [label="Room Temperature"];

}

Experimental Protocol: Buchwald-Hartwig Amination in the Synthesis of

The following is a representative protocol for a Buchwald-Hartwig amination reaction, a key transformation in

Materials:

Aryl halide (e.g., aryl bromide or chloride) (1.0 eq)

tert-Butyl methylcarbamate (1.2 eq)

Palladium catalyst (e.g., Pdz2(dba)s, 2-5 mol%)

Phosphine ligand (e.g., XPhos, 4-10 mol%)
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Base (e.g., NaOtBu or Cs2C0s, 1.5-2.0 eq)

Anhydrous toluene or dioxane

Standard Schlenk line or glovebox equipment for handling air-sensitive reagents

Procedure:

To a flame-dried Schlenk flask under an inert atmosphere (argon or nitrogen), add the aryl halide, tert-but)

Add the anhydrous solvent via syringe.

Degas the reaction mixture by three freeze-pump-thaw cycles or by bubbling argon through the solution for 1!

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir until the starting matei

Cool the reaction mixture to room temperature and quench with water.
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Extract the product with an organic solvent (e.g., ethyl acetate).

Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate unde

Purify the crude product by silica gel column chromatography to yield the desired N-aryl-N-methylcarbamate.

Deprotection of the Boc Group

The tert-butoxycarbonyl group can be readily removed under acidic conditions to liberate the methylamine func

“dot
digraph "Boc Deprotection" {
graph [fontname="Arial", label="Boc Group Deprotection", labelloc=t, fontsize=16];
node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=10, color="#5F6368"];

protected amine [label="N-Boc-N-methylated Compound", fillcolor="#4285F4", fontcolor="#FFFFFF"];

deprotected amine [label="N-Methylated Amine", fillcolor="#EA4335", fontcolor="#FFFFFF"];

acid [label="Acid (e.g., TFA, HCl)", shape=ellipse, style=filled, fillcolor="#FBBC05", fontcolor="#202124"];
byproducts [label="Isobutylene + C0:2"1;

protected amine -> deprotected amine;
acid -> deprotected amine [arrowhead=none, style=dashed];
deprotected amine -> byproducts [label="releases"];

}

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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